Cas no 1895827-10-7 (3-(1-formylcyclopropyl)benzonitrile)
3-(1-formylcyclopropyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-formylcyclopropyl)benzonitrile
- 1895827-10-7
- EN300-1779748
-
- Inchi: 1S/C11H9NO/c12-7-9-2-1-3-10(6-9)11(8-13)4-5-11/h1-3,6,8H,4-5H2
- InChI Key: OHVYDSHMEQDYMJ-UHFFFAOYSA-N
- SMILES: O=CC1(C2C=CC=C(C#N)C=2)CC1
Computed Properties
- Exact Mass: 171.068413911g/mol
- Monoisotopic Mass: 171.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 40.9Ų
3-(1-formylcyclopropyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1779748-0.05g |
3-(1-formylcyclopropyl)benzonitrile |
1895827-10-7 | 0.05g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1779748-0.1g |
3-(1-formylcyclopropyl)benzonitrile |
1895827-10-7 | 0.1g |
$1119.0 | 2023-09-20 | ||
| Enamine | EN300-1779748-0.25g |
3-(1-formylcyclopropyl)benzonitrile |
1895827-10-7 | 0.25g |
$1170.0 | 2023-09-20 | ||
| Enamine | EN300-1779748-0.5g |
3-(1-formylcyclopropyl)benzonitrile |
1895827-10-7 | 0.5g |
$1221.0 | 2023-09-20 | ||
| Enamine | EN300-1779748-1.0g |
3-(1-formylcyclopropyl)benzonitrile |
1895827-10-7 | 1g |
$1272.0 | 2023-06-02 | ||
| Enamine | EN300-1779748-2.5g |
3-(1-formylcyclopropyl)benzonitrile |
1895827-10-7 | 2.5g |
$2492.0 | 2023-09-20 | ||
| Enamine | EN300-1779748-5.0g |
3-(1-formylcyclopropyl)benzonitrile |
1895827-10-7 | 5g |
$3687.0 | 2023-06-02 | ||
| Enamine | EN300-1779748-10.0g |
3-(1-formylcyclopropyl)benzonitrile |
1895827-10-7 | 10g |
$5467.0 | 2023-06-02 | ||
| Enamine | EN300-1779748-1g |
3-(1-formylcyclopropyl)benzonitrile |
1895827-10-7 | 1g |
$1272.0 | 2023-09-20 | ||
| Enamine | EN300-1779748-5g |
3-(1-formylcyclopropyl)benzonitrile |
1895827-10-7 | 5g |
$3687.0 | 2023-09-20 |
3-(1-formylcyclopropyl)benzonitrile Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-(1-formylcyclopropyl)benzonitrile
Recent Advances in the Study of 3-(1-Formylcyclopropyl)benzonitrile (CAS: 1895827-10-7) in Chemical Biology and Pharmaceutical Research
The compound 3-(1-formylcyclopropyl)benzonitrile (CAS: 1895827-10-7) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This aromatic nitrile derivative, featuring a formylcyclopropyl substituent, has demonstrated potential in various applications, including drug discovery and medicinal chemistry. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, positioning it as a promising scaffold for further development.
In the context of drug discovery, 3-(1-formylcyclopropyl)benzonitrile has been investigated as a key intermediate in the synthesis of novel bioactive compounds. Its unique structural features, particularly the cyclopropane ring and the formyl group, offer opportunities for diverse chemical modifications. Researchers have utilized this compound in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active molecules. The presence of the nitrile group also enhances its utility in click chemistry and other bioorthogonal reactions.
Recent synthetic studies have focused on optimizing the production of 3-(1-formylcyclopropyl)benzonitrile with high yield and purity. Advanced catalytic methods, including transition metal-catalyzed reactions, have been employed to achieve efficient synthesis. Additionally, computational chemistry approaches have been used to predict its reactivity and interaction with biological targets, providing valuable insights for rational drug design.
Biological evaluations of derivatives based on 3-(1-formylcyclopropyl)benzonitrile have shown promising results in various therapeutic areas. For instance, some derivatives have exhibited potent activity against specific cancer cell lines, while others have demonstrated anti-inflammatory or antimicrobial properties. These findings highlight the versatility of this compound as a building block in medicinal chemistry.
In conclusion, 3-(1-formylcyclopropyl)benzonitrile (CAS: 1895827-10-7) represents a valuable chemical entity with broad applications in pharmaceutical research. Ongoing studies continue to explore its potential, with a focus on developing novel therapeutics and understanding its mechanism of action at the molecular level. Future research directions may include further structural optimization, in vivo efficacy studies, and investigations into its pharmacokinetic properties.
1895827-10-7 (3-(1-formylcyclopropyl)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)